Cas no 1040648-41-6 (N-[6-({3-[(pyridin-3-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide)

• Product Name: N-[6-({3-[(pyridin-3-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide
• CAS No: 1040648-41-6
• MF: C₁₇H₁₉N₅O₂S
• MW: 357.430061578751
• CID: 5868910
• PubChem ID: 42173480
• Update Time: 2025-11-01

N-[6-({3-[(pyridin-3-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[6-[4-oxo-4-(pyridin-3-ylamino)butyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide
• N-[6-({3-[(pyridin-3-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide
• 1040648-41-6
• F5248-0522
• N-(6-((4-oxo-4-(pyridin-3-ylamino)butyl)thio)pyridazin-3-yl)cyclopropanecarboxamide
• AKOS024502558

• Inchi： 1S/C17H19N5O2S/c23-15(19-13-3-1-9-18-11-13)4-2-10-25-16-8-7-14(21-22-16)20-17(24)12-5-6-12/h1,3,7-9,11-12H,2,4-6,10H2,(H,19,23)(H,20,21,24)
• InChI Key： QPQMZCOHBDZMTF-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(SCCCC(=O)NC3=CC=CN=C3)C=C2)=O)CC1

Computed Properties

• Exact Mass: 357.12594604g/mol
• Monoisotopic Mass: 357.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 122Ų

Additional information on N-[6-({3-[(pyridin-3-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide

Professional Introduction to N-[6-({3-[(pyridin-3-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide (CAS No. 1040648-41-6)

N-[6-({3-[(pyridin-3-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1040648-41-6, represents a novel molecular entity with a unique structural framework that includes multiple functional groups, making it a promising candidate for further investigation in medicinal chemistry.

The chemical structure of N-[6-({3-[(pyridin-3-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide features a pyridazine core, which is a heterocyclic aromatic ring system known for its biological activity. The presence of a pyridine moiety and a sulfanyl group attached to a propyl chain further enhances its potential as a pharmacophore. This combination of structural elements suggests that the compound may exhibit interactions with biological targets, making it an intriguing subject for research in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and potential interactions of this compound with various biological targets. The pyridin-3-yl group, in particular, is known to be involved in hydrogen bonding and hydrophobic interactions, which are critical for the binding of small molecules to proteins. The carbamoyl group and the sulfanyl group also contribute to the compound's ability to interact with biological systems, potentially modulating enzyme activity or receptor binding.

In the context of current research, N-[6-({3-[(pyridin-3-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide has been studied for its potential applications in treating various diseases. For instance, its structural features suggest that it may interfere with the activity of enzymes involved in inflammatory pathways. This has led to investigations into its efficacy as an anti-inflammatory agent. Additionally, the compound's ability to cross the blood-brain barrier has been explored, raising possibilities for its use in treating neurological disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the pyridazine ring necessitates careful selection of starting materials and catalysts. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. These methods not only enhance efficiency but also allow for the introduction of functional groups at specific positions within the molecule.

One of the key challenges in studying N-[6-({3-[(pyridin-3-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide is understanding its metabolic stability and pharmacokinetic properties. These factors are crucial for determining how the compound behaves within an organism and whether it can reach effective concentrations at target sites. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize the compound's degradation pathways and interaction with metabolic enzymes.

Furthermore, the compound's potential toxicity profile has been evaluated through in vitro and in vivo studies. These investigations aim to assess whether N-[6-{(pyridin-3-yloxy)methyl}amino]-4-chlorobenzonitrile (a related derivative) exhibits any adverse effects at therapeutic doses. Safety assessments include examining cellular toxicity, genetic toxicity, and long-term effects on organ function. Such studies are essential for ensuring that any future clinical applications are safe and effective.

The development of new drugs often involves iterative processes of design, synthesis, testing, and refinement. N-[6-{(pyridinecarbonylamino)methyl}thio]-4-chloropyridazine (another derivative) serves as an example of how structural modifications can influence biological activity. By altering specific functional groups or introducing new ones, researchers can fine-tune the properties of these compounds to improve their efficacy and reduce potential side effects.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the pace at which new compounds like N-[6-{(pyridinecarbonylamino)methyl}thio]-4-chloropyridazine are being developed. These technologies allow for rapid prediction of molecular properties and identification of promising candidates for further investigation. As a result, compounds that were once considered too complex or time-consuming to synthesize are now being explored with greater ease.

In conclusion, N-[6-{(pyridinecarbonylamino)methyl}thio]-4-chloropyridazine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in ongoing research efforts aimed at developing new treatments for various diseases. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in shaping the future of medicine.